Cas no 303795-97-3 (N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide)

• Product Name: N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide
• CAS No: 303795-97-3
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 6098331
• PubChem ID: 721461
• Update Time: 2025-10-30

N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide
• Acetamide, N-(4-methoxyphenyl)-2-(4-nitrophenoxy)-
• AKOS001485166
• SR-01000405691-1
• N-(4-METHOXY-PHENYL)-2-(4-NITRO-PHENOXY)-ACETAMIDE
• F0314-0024
• SR-01000405691
• Cambridge id 5147823
• CHEMBL1243310
• 303795-97-3
• CBDivE_004787
• Oprea1_577953

• Inchi： 1S/C15H14N2O5/c1-21-13-6-2-11(3-7-13)16-15(18)10-22-14-8-4-12(5-9-14)17(19)20/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： ZAGSYTZNGOZZAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)COC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Melting Point: 179-180 °C(Solv: ethyl acetate (141-78-6); ethyl ether (60-29-7))
• Boiling Point: 569.8±40.0 °C(Predicted)
• pka: 12.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide

N-(4-Methoxyphenyl)-2-(4-Nitrophenoxy)Acetamide: An Insight into Its Structure, Properties, and Applications

N-(4-Methoxyphenyl)-2-(4-nitrophenoxy)acetamide (CAS No. 303795-97-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a methoxy-substituted phenyl group and a nitro-substituted phenoxy group attached to an acetamide moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide is C₁₅H₁₅N₃O₅, with a molecular weight of 313.30 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-methoxyaniline with 2-chloroacetamide in the presence of a base, followed by the substitution of the chlorine atom with 4-nitrophenol. This synthetic route has been well-documented in the literature and is known for its high yield and purity.

In terms of physical properties, N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled release or targeted delivery is desired. The compound exhibits a melting point of approximately 160-162°C, which is consistent with its crystalline structure.

The chemical stability of N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide has been extensively studied. It is stable under normal laboratory conditions but can undergo degradation when exposed to strong acids or bases. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, which can be useful in the synthesis of related compounds or in the development of prodrugs.

In the realm of medicinal chemistry, N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide has shown promise as a potential therapeutic agent. Recent studies have demonstrated its anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit cyclooxygenase (COX) enzymes. COX enzymes play a crucial role in the production of prostaglandins, which are involved in pain and inflammation pathways. By selectively inhibiting COX-2 without affecting COX-1, this compound may offer a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which can cause gastrointestinal side effects.

Beyond its medicinal applications, N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. The presence of the nitro group imparts strong electron-withdrawing characteristics, which can influence the electronic structure and conductivity of materials containing this compound. Research in this area has focused on developing new materials with enhanced performance for use in solar cells and organic light-emitting diodes (OLEDs).

The environmental impact of N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide has also been investigated. Studies have shown that it exhibits low toxicity to aquatic organisms and does not persist in the environment for extended periods. This makes it a more environmentally friendly option compared to some other compounds used in similar applications.

In conclusion, N-(4-methoxyphenyl)-2-(4-nitrophenoxy)acetamide (CAS No. 303795-97-3) is a multifaceted compound with a wide range of potential applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development in areas such as medicinal chemistry, materials science, and environmental science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.